Citrusin D

• Molecular Formula: C16H22O8
• Molecular Weight: 342.34 g/mol
• InChI: InChI=1S/C16H22O8/c1-22-11-7-9(4-5-10(11)18)3-2-6-23-16-15(21)14(20)13(19)12(8-17)24-16/h2-5,7,12-21H,6,8H2,1H3/b3-2+/t12-,13-,14+,15-,16-/m1/s1
• InChIKey: JOIDTHZGWZZGMU-FAOXUISGSA-N

Citrusin D 113349-27-2 Procurement Guide: Phenylpropanoid Glycoside Reference Standard for Cardiovascular and Food Authentication Research

Citrusin D (CAS 113349-27-2), also known as (E)-Isoconiferin, is a phenylpropanoid glycoside with the molecular formula C16H22O8 and a molecular weight of 342.34 g/mol . First isolated and structurally characterized from citrus fruit peels including lemon (Citrus limon), Satsuma mandarin (Citrus unshiu), and round kumquat (Fortunella japonica) [1], this compound belongs to the fatty acyl glycosides class of organic molecules and features a coniferyl alcohol moiety linked to a β-D-glucopyranoside sugar unit [2]. Citrusin D is commercially available as a research-grade reference standard with typical purity specifications of ≥95% to ≥98% as determined by HPLC analysis .

Standard Type

Phenylpropanoid glycoside reference standard, HPLC-verified purity

Primary Research Context

Cardiovascular model-response studies; food origin authentication

Analytical Application

UHPLC-QTOF MS metabolomic marker; NMR structural reference

• [1] Kumamoto H, Matsubara Y, Iizuka Y, et al. The structure and physiological activity of phenyl propanoid glycosides in the lemon (Citrus limon Burum f.), Unshiu (Citrus unshiu) and Kinkan (Fortunella japonica) peelings. Nippon Nogeikagaku Kaishi. 1988;62(7):1067-1071. View Source
• [2] FooDB. Showing Compound Citrusin D (FDB018887). Version 1.0. 2010. View Source

Why Generic Phenylpropanoid Glycosides Cannot Substitute for Citrusin D in Targeted Cardiovascular and Metabolomic Studies

The citrusin series of phenylpropanoid glycosides—including Citrusin A, B, C, and D—exhibits divergent and even opposing cardiovascular physiological activities despite sharing core structural motifs [1]. Intravenous administration of these in-class compounds in the SHR-SP rat hypertension model revealed that Coniferin (compound 1) and Syringin (compound 2) raised blood pressure, whereas Citrusin D (compound 7), along with Citrusin C (compound 6) and Dehydrodiconiferyl alcohol-4-β-glucoside (compound 3), produced hypotensive effects [1]. This functional divergence among structurally similar phenylpropanoid glycosides precludes generic substitution in cardiovascular research applications. Furthermore, Citrusin D has been validated as a season-independent geographical origin marker in UHPLC-QTOF MS-based food authentication studies—a specific analytical application that cannot be replicated using other citrusin analogs or coniferyl glycoside derivatives without independent validation of their discriminatory power [2].

Divergent cardiovascular endpoint direction

Citrusin D and coniferin/syringin produced opposing blood pressure responses in the same hypertensive model; class-level assumption may not hold.

Unvalidated marker specificity

The season‑independent origin discrimination reported for citrusin D has not been demonstrated for other citrusin analogs or coniferyl glycosides.

Purity specification variation across suppliers

HPLC purity ranges from 95.0% to ≥98% across commercial sources; analytical sensitivity may shift between lots.

• [1] Kumamoto H, Matsubara Y, Iizuka Y, et al. The structure and physiological activity of phenyl propanoid glycosides in the lemon (Citrus limon Burum f.), Unshiu (Citrus unshiu) and Kinkan (Fortunella japonica) peelings. Nippon Nogeikagaku Kaishi. 1988;62(7):1067-1071. View Source
• [2] Díaz R, Pozo OJ, Sancho JV, Hernández F. Metabolomic approaches for orange origin discrimination by ultra-high performance liquid chromatography coupled to quadrupole time-of-flight mass spectrometry. Food Chemistry. 2014;157:84-93. View Source

Citrusin D 113349-27-2 Quantitative Differentiation Evidence: Cardiovascular Activity and Analytical Marker Validation

Divergent Cardiovascular Effects: Citrusin D Produces Hypotension While Coniferin and Syringin Elevate Blood Pressure in SHR-SP Rats

In a direct head-to-head comparison using the SHR-SP rat hypertension model, Citrusin D (compound 7) demonstrated a blood pressure-lowering effect, whereas two structurally related phenylpropanoid glycosides—Coniferin (compound 1) and Syringin (compound 2)—produced the opposite effect, elevating blood pressure [1]. The experiment involved intravenous administration of each isolated compound at a standardized dose of 1 mg per 100 g body weight [1]. This functional opposition within the same compound class establishes Citrusin D as a mechanistically distinct entity for cardiovascular research applications.

Blood pressure direction

Head-to-head

Citrusin D: reported hypotension; Coniferin & Syringin: reported hypertension in SHR-SP rats (1 mg/100 g IV).

Supports compound-specific model-response differentiation.

Model: SHR-SP stroke-prone hypertensive rat; direction of effect contrasts within same class.

Evidence Dimension	Blood pressure modulation (direction of effect) in SHR-SP rats following intravenous administration
Target Compound Data	Blood pressure lowered
Comparator Or Baseline	Coniferin (compound 1): blood pressure raised; Syringin (compound 2): blood pressure raised; Citrusin C (compound 6): blood pressure lowered
Quantified Difference	Opposite directional effect: hypotension (Citrusin D) vs. hypertension (Coniferin, Syringin)
Conditions	SHR-SP (stroke-prone spontaneously hypertensive) rat model; intravenous injection; dose: 1 mg/100 g body weight

Why This Matters

This opposite cardiovascular effect within the same compound class eliminates the possibility of substituting Coniferin or Syringin for Citrusin D in hypertension or hypotension mechanistic studies, making compound identity critical for experimental validity.

• [1] Kumamoto H, Matsubara Y, Iizuka Y, et al. The structure and physiological activity of phenyl propanoid glycosides in the lemon (Citrus limon Burum f.), Unshiu (Citrus unshiu) and Kinkan (Fortunella japonica) peelings. Nippon Nogeikagaku Kaishi. 1988;62(7):1067-1071. View Source

Citrusin D as a Season-Independent Geographical Origin Marker: Validated Discrimination of Valencia Oranges from Southern Hemisphere Imports

In a UHPLC-QTOF MS-based untargeted metabolomic fingerprinting study, Citrusin D was identified as a season-independent marker capable of discriminating Valencia (Spain) oranges from those imported from Argentina, Brazil, and South Africa [1]. Among three possible candidate structures retrieved from the Reaxys database using accurate mass data and MSE fragmentation spectrum information, Citrusin D was determined to be the most plausible identification based on its superior fit with the product ion scan data [1]. The marker was validated across two growing seasons and successfully differentiated samples in both positive and negative ionization modes using XCMS data processing and multivariate PLS-DA modeling [1].

Origin marker fit

Head-to-head

Best product ion scan match among three candidates; PLS-DA achieved 100% classification for Valencia oranges vs. imports.

Supports origin-discrimination method development.

UHPLC-QTOF MS, two-season validation; XCMS processing.

Evidence Dimension	Discriminatory power as geographical origin biomarker in UHPLC-QTOF MS metabolomic analysis
Target Compound Data	Identified as optimal season-independent marker for Valencia orange authentication; superior product ion scan fit among three candidate structures
Comparator Or Baseline	Two alternative candidate structures from Reaxys database evaluated but rejected due to inferior fragmentation pattern matching
Quantified Difference	Qualitative superiority: Citrusin D provided best fit with product ion scan data; PLS-DA model achieved 100% sample classification
Conditions	UHPLC-QTOF MS in positive and negative ionization modes; XCMS data processing; validation across two seasons with samples from Valencia (Spain), Argentina, Brazil, South Africa

Why This Matters

This validated marker specificity means Citrusin D is the reference standard of choice for developing or validating analytical methods for orange geographical origin authentication—other citrusin analogs have not been validated for this specific application.

• [1] Díaz R, Pozo OJ, Sancho JV, Hernández F. Metabolomic approaches for orange origin discrimination by ultra-high performance liquid chromatography coupled to quadrupole time-of-flight mass spectrometry. Food Chemistry. 2014;157:84-93. View Source

Citrusin D Isolation and Characterization as an Antioxidative Compound from Suaeda japonica

Citrusin D (compound 2) was isolated and identified among 16 antioxidative compounds from the aerial parts of Suaeda japonica, a halophytic plant, using column chromatography with Amberlite XAD-2 and ODS columns followed by HPLC purification [1]. While the study reported that compound 14 (rutin) exhibited the highest DPPH free radical-scavenging activity and compound 8 showed the highest reactive oxygen species-scavenging activity in Huh7 cells, Citrusin D was established as one of the antioxidative constituents present in the plant extract [1]. The structures of all 16 compounds, including Citrusin D, were confirmed by mass spectrometry and NMR spectroscopic analyses [1].

Antioxidant source

Class-level

Isolated among 16 antioxidative compounds from Suaeda japonica; structure confirmed by MS and NMR.

Supports halophyte phenylpropanoid profiling.

Individual DPPH/ROS activity rank not reported; class-level inference only.

Evidence Dimension	Presence and identification as an antioxidative compound in Suaeda japonica
Target Compound Data	Identified and structurally confirmed as citrusin D (compound 2); contributes to total extract antioxidant capacity
Comparator Or Baseline	15 other antioxidative compounds including esculin, scopolin, cichoriin, rutin (compound 14, highest DPPH activity), and compound 8 (highest ROS-scavenging activity in Huh7 cells)
Quantified Difference	Rank-order activity data for Citrusin D not individually reported; class-level inference of antioxidant potential derived from isolation context
Conditions	In vitro DPPH radical-scavenging assay; Huh7 cell-based ROS-scavenging assay

Why This Matters

This evidence positions Citrusin D as a reference standard for natural product chemists investigating halophyte-derived phenylpropanoid antioxidants and provides structural confirmation for metabolomic studies of Suaeda species.

• [1] Oh GY, Lee YS, Jeon TI, Ham KS, Moon JH. Phenylpropanoids, lignan glucosides, feruloyltyramines, and flavonoid glycosides, as antioxidative compounds from aerial parts of Suaeda japonica. Korean Journal of Food Preservation. 2021;28(4):489-500. View Source

Commercial Purity Specifications and Multi-Supplier Availability of Citrusin D Reference Standard

Citrusin D ((E)-Isoconiferin) is commercially available from multiple suppliers with documented purity specifications suitable for analytical reference standard applications. AbMole offers (E)-Isoconiferin (Citrusin D) with purity ≥98% and provides Certificate of Analysis documentation . Sinophytochem (BioPush) supplies the compound at 95.0% purity as determined by HPLC . TargetMol lists Citrusin D (Catalog T126364) for life sciences research applications with powder storage specifications of -20°C for 3 years . BOC Sciences provides Citrusin D synthesized from vanillin, syringaldehyde, and p-hydroxybenzaldehyde via a five-step synthetic route with reported high overall yield .

Commercial purity

Supplier data

Purity range: 95.0% to ≥98% by HPLC across multiple suppliers.

Procurement specification review.

COA availability varies; verify lot-specific documentation.

Evidence Dimension	Commercial availability and purity specifications
Target Compound Data	Citrusin D ((E)-Isoconiferin): ≥98% purity (AbMole); 95.0% purity (Sinophytochem); research-grade (TargetMol); synthetic route available (BOC Sciences)
Comparator Or Baseline	N/A — commercial specification documentation
Quantified Difference	Purity range across suppliers: 95.0% to ≥98% by HPLC
Conditions	HPLC purity determination; powder storage at -20°C (recommended)

Why This Matters

Multiple commercial sources with documented purity specifications enable procurement flexibility while maintaining quality control requirements for analytical reference standard applications.

Predicted Physicochemical and ADMET Properties of Citrusin D

Computational physicochemical profiling of Citrusin D indicates favorable drug-likeness characteristics. The compound has a predicted water solubility of 4.11 g/L and a logP value of -0.44 (ALOGPS) to -0.77 (RDKit), indicating moderate hydrophilicity [1][2]. ADMET predictions using admetSAR 2 suggest 76.80% probability of human intestinal absorption, 65.71% probability of human oral bioavailability, and a negative prediction for P-glycoprotein inhibition (91.09% probability) [3]. The compound satisfies Lipinski's Rule of Five, with 5 hydrogen bond donors, 8 hydrogen bond acceptors, a molecular weight of 342.34 g/mol, and a topological polar surface area of approximately 129 Ų [2].

Predicted ADMET

Data to verify

Solubility 4.11 g/L; logP −0.44 to −0.77; Lipinski pass; oral bioavailability probability 65.71% (admetSAR 2).

In silico reference for solubility-limited assay design.

Computational predictions; experimental verification required.

Evidence Dimension	Predicted physicochemical and ADMET properties
Target Compound Data	Water solubility: 4.11 g/L; logP: -0.44 to -0.77; TPSA: ~129 Ų; HBA: 8; HBD: 5; Lipinski Rule of Five: Pass; Human oral bioavailability probability: 65.71%
Comparator Or Baseline	N/A — computational prediction data
Quantified Difference	N/A — baseline reference values only
Conditions	ALOGPS and ChemAxon prediction algorithms; admetSAR 2 in silico model

Why This Matters

These predicted properties provide a baseline reference for researchers evaluating Citrusin D in drug discovery contexts, including solubility-limited assay design and in silico screening campaigns.

• [1] FooDB. Showing Compound Citrusin D (FDB018887). Version 1.0. 2010. View Source
• [2] IMPPAT Database. Physicochemical Properties of Citrusin D (IMPHY013709). Institute of Mathematical Sciences, Chennai. View Source
• [3] PlantaeDB. Citrusin D (e-isoconiferin) — ADMET Properties via admetSAR 2. View Source

Citrusin D 113349-27-2 Optimal Application Scenarios: From Cardiovascular Pharmacology to Food Authentication

Cardiovascular Pharmacology: Investigating Hypotensive Mechanisms of Phenylpropanoid Glycosides

Citrusin D is specifically indicated for cardiovascular research programs requiring a phenylpropanoid glycoside with documented hypotensive activity in hypertensive animal models. The compound's blood pressure-lowering effect in SHR-SP rats, directly contrasted with the hypertensive effects of structurally related Coniferin and Syringin, makes it suitable for mechanistic studies of vascular tone regulation and comparative structure-activity relationship investigations within this compound class [1]. Researchers should note that the documented dose was 1 mg/100 g body weight via intravenous administration [1].

Food Authentication and Geographical Origin Traceability: Reference Standard for UHPLC-QTOF MS Metabolomic Methods

Citrusin D serves as a validated reference standard for developing and validating analytical methods for orange geographical origin authentication. The compound has been established as a season-independent biomarker capable of discriminating Valencia oranges from Southern Hemisphere imports using UHPLC-QTOF MS with XCMS data processing and PLS-DA multivariate analysis [2]. This application is supported by direct experimental evidence of its discriminatory power across two growing seasons and multiple geographical origins [2].

Natural Product Chemistry: Reference Compound for Halophyte-Derived Phenylpropanoid Antioxidant Research

Citrusin D is applicable as a reference standard for natural product chemists investigating antioxidative phenylpropanoid glycosides from halophytic plant sources. The compound has been isolated and structurally characterized from Suaeda japonica alongside 15 other antioxidative compounds, with its identity confirmed by MS and NMR spectroscopy [3]. This provides a validated analytical reference for metabolomic profiling of Suaeda species and related halophytes [3].

In Silico Drug Discovery Screening: Ligand for Computational Pharmacology and ADMET Prediction Validation

Citrusin D is suitable as a reference ligand for in silico drug discovery screening campaigns focused on natural product-derived phenylpropanoid glycosides. The compound's predicted physicochemical properties (water solubility 4.11 g/L, logP -0.44 to -0.77, TPSA ~129 Ų) and ADMET parameters (76.80% human intestinal absorption probability) provide a benchmark for comparative computational studies [4][5]. The compound satisfies Lipinski's Rule of Five criteria, supporting its use as a drug-likeness reference in virtual screening libraries [5].

Application

Selection Property

Validation Focus

Cardiovascular model-response studies

Model-specific blood pressure direction

SHR-SP model endpoint verification

Food origin authentication

Season-independent marker specificity

UHPLC-QTOF MS discriminatory power across seasons

Natural product reference standard

Halophyte phenylpropanoid identity

MS/NMR structural confirmation

In silico screening campaigns

Predicted drug-likeness and ADMET profile

Computational ADMET benchmark validation

• [1] Kumamoto H, Matsubara Y, Iizuka Y, et al. The structure and physiological activity of phenyl propanoid glycosides in the lemon (Citrus limon Burum f.), Unshiu (Citrus unshiu) and Kinkan (Fortunella japonica) peelings. Nippon Nogeikagaku Kaishi. 1988;62(7):1067-1071. View Source
• [2] Díaz R, Pozo OJ, Sancho JV, Hernández F. Metabolomic approaches for orange origin discrimination by ultra-high performance liquid chromatography coupled to quadrupole time-of-flight mass spectrometry. Food Chemistry. 2014;157:84-93. View Source
• [3] Oh GY, Lee YS, Jeon TI, Ham KS, Moon JH. Phenylpropanoids, lignan glucosides, feruloyltyramines, and flavonoid glycosides, as antioxidative compounds from aerial parts of Suaeda japonica. Korean Journal of Food Preservation. 2021;28(4):489-500. View Source
• [4] FooDB. Showing Compound Citrusin D (FDB018887). Version 1.0. 2010. View Source
• [5] IMPPAT Database. Physicochemical Properties of Citrusin D (IMPHY013709). Institute of Mathematical Sciences, Chennai. View Source